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Overview
Flazasulfuron is a selective, systemic sulfonylurea herbicide used for the control of a broad

spectrum of annual and perennial broad-leaved weeds, grasses, and sedges.[1][2][3][4] Its

versatility allows for both pre-emergence and post-emergence applications, providing flexibility

in weed management programs.[2][3][5] Flazasulfuron is absorbed through the roots and

leaves of plants and translocated to the meristematic tissues, where it inhibits a key enzyme,

leading to the cessation of growth and eventual plant death.[1][6][7]

Mode of Action
Flazasulfuron's herbicidal activity stems from the inhibition of the acetolactate synthase (ALS)

enzyme, also known as acetohydroxyacid synthase (AHAS).[1][3][5][6][7] This enzyme is

crucial for the biosynthesis of branched-chain amino acids: valine, leucine, and isoleucine.[2][7]

The inhibition of ALS leads to a halt in protein synthesis and cell division, which in turn stops

plant growth within hours of application.[1][6]

Visible symptoms of Flazasulfuron's effects on susceptible weeds appear gradually.[6] These

symptoms include discoloration of newly developed leaves, followed by chlorosis, desiccation,

necrosis, and ultimately, the death of the plant within 20 to 25 days of application.[1][3][6]
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Caption: Flazasulfuron's mode of action signaling pathway.
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Application Timing: Pre-emergence vs. Post-
emergence
The choice between pre-emergence and post-emergence application of Flazasulfuron
depends on the target weed species, the crop, and the specific field conditions.

Pre-emergence Application
Pre-emergent herbicides are applied before weeds have sprouted.[8] Flazasulfuron, when

applied pre-emergence, forms a residual barrier in the soil that controls germinating weed

seeds.[9] This approach is proactive, preventing weed establishment and subsequent

competition with the crop.[8] Efficacy can be influenced by soil moisture, as adequate moisture

is often required to activate the herbicide.[10]

Weed Spectrum: Primarily targets annual weeds such as crabgrass, goosegrass, and

chickweed.[8]

Application: Applied to the soil before weed seeds germinate.[8]

Key Advantage: Prevents weed competition from the start of the growing season.

Post-emergence Application
Post-emergent herbicides are applied to weeds that are already visibly growing.[8]

Flazasulfuron is effective as a post-emergent treatment, particularly on young, actively

growing weeds.[6] This method offers a reactive approach to weed control, targeting existing

weed populations.[8]

Weed Spectrum: Controls a wide range of both annual and perennial weeds that have

already emerged.[8]

Application: Applied directly to the foliage of emerged weeds.[5]

Key Advantage: Provides control of established weeds.
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Caption: Decision workflow for Flazasulfuron application timing.

Data Presentation
Table 1: Efficacy of Flazasulfuron on Various Weed
Species
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Weed Species Common Name
Pre-emergence
Control

Post-emergence
Control

Capsella bursa-

pastoris
Shepherd's-Purse Good Good[11][12]

Lamium purpureum Red Deadnettle Good Good[12]

Fallopia convolvulus Black-bindweed Good Good[12]

Chenopodium album
Common

Lambsquarters
Moderate Good[12]

Malva sylvestris Common Mallow Good Good[12]

Papaver rhoeas Corn Poppy Good Good[12]

Setaria spp. Foxtail Good Good[12][13]

Richardia brasiliensis Florida Pusley
Moderate (at higher

rates)
Moderate[14]

Bidens alba Spanish Needles Good Good (initially)[14]

Conyza canadensis Horseweed Good Good (initially)[14]

Festuca spp. Fescue Not specified Excellent[15]

Note: Efficacy can vary based on application rate, environmental conditions, and weed growth

stage.

Table 2: Application Rates and Timing for Flazasulfuron
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Crop/Area Application Timing
Application Rate (g
a.i./ha)

Notes

Warm Season Turf
Pre- and Post-

emergence
25-100

Controls grasses,

broad-leaf weeds, and

sedges.[6]

Grapevines
Pre- and Post-

emergence
25-75

Sugarcane
Pre- and Post-

emergence
25-75[6]

A study showed no

significant impact on

stalk yield at 50 and

100 g/ha post-

emergence.[16]

Stone Fruit Orchards Post-emergence 40-80

Effective against

annual dicotyledonous

and

monocotyledonous

weeds.[11][12][13]

Citrus Post-emergence 50-70 (tank-mixed)

Flazasulfuron alone

may not adequately

control grasses and

some broadleaf

weeds; tank mixing

with glyphosate or

diuron improves

efficacy.[14]

Non-crop areas Pre-emergence 150

Provides long-lasting

residual control for up

to 5 months.[9]

Experimental Protocols
The following are generalized protocols for evaluating the efficacy of Flazasulfuron.
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Protocol 1: Evaluating Pre-emergence Efficacy of
Flazasulfuron

Objective: To determine the efficacy of pre-emergence application of Flazasulfuron on

target weed species.

Materials and Reagents:

Flazasulfuron formulation (e.g., 25% WG)

Knapsack sprayer with appropriate nozzles[17]

Personal Protective Equipment (PPE)

Weed seeds of target species

Weed-free soil

Pots or designated field plots

Experimental Design: Randomized complete block design with a minimum of three

replicates.[18] Treatments should include a weedy check (untreated), a weed-free check,

and multiple rates of Flazasulfuron.

Procedure:

Prepare plots or pots with weed-free soil.

Sow seeds of target weed species at a uniform depth and density.

Apply Flazasulfuron treatments evenly to the soil surface.[18]

If necessary, apply a specified amount of water to activate the herbicide.[10]

Maintain optimal growing conditions for weed germination and growth.

Assess weed control at regular intervals (e.g., 20, 40, and 60 days after treatment) by

counting weed density and measuring weed biomass.[19]
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Data Analysis: Analyze data using Analysis of Variance (ANOVA) and a means separation

test (e.g., Tukey's HSD) to determine significant differences between treatments.[20]

Protocol 2: Evaluating Post-emergence Efficacy of
Flazasulfuron

Objective: To determine the efficacy of post-emergence application of Flazasulfuron on

target weed species at different growth stages.

Materials and Reagents:

Flazasulfuron formulation

Non-ionic surfactant (if required)[15]

Knapsack sprayer

PPE

Pots or designated field plots

Established, actively growing target weeds

Experimental Design: Randomized complete block design with at least three replicates.[11]

[12][13] Treatments should include an untreated control and various rates of Flazasulfuron
applied at different weed growth stages (e.g., 2-4 leaf stage, 4-6 leaf stage).[21]

Procedure:

Establish a uniform population of target weed species in pots or field plots.

Apply Flazasulfuron treatments to weeds at the specified growth stages. Ensure thorough

coverage of the foliage.[22]

Maintain optimal growing conditions.

Visually assess weed control (phytotoxicity) at regular intervals (e.g., 7, 14, 21, and 28

days after treatment) using a 0-100% scale (0 = no control, 100 = complete death).[12]
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At the final assessment, harvest the above-ground biomass of surviving weeds and

determine the dry weight.

Data Analysis: Analyze phytotoxicity ratings and biomass data using ANOVA and a means

separation test.
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Caption: General experimental workflow for herbicide efficacy testing.
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Crop Selectivity
The selective nature of Flazasulfuron in certain crops is attributed to the plant's ability to

rapidly metabolize the herbicide into inactive compounds.[1][6][7] This detoxification process

prevents the accumulation of Flazasulfuron at the site of action, thus allowing the crop to

tolerate the application.[7] However, some crops, like grapefruit, have shown sensitivity to

Flazasulfuron, exhibiting phytotoxicity at rates effective for weed control.[14]

Tank Mixtures
To broaden the spectrum of controlled weeds, Flazasulfuron can be tank-mixed with other

herbicides. For instance, tank-mixing with glyphosate has been shown to improve the efficacy

of Flazasulfuron on both grass and broadleaf weeds.[14] When considering a tank mix, it is

crucial to follow the label recommendations for all products and conduct a jar test to ensure

physical compatibility.

Conclusion
Flazasulfuron is an effective herbicide with the flexibility of both pre-emergence and post-

emergence application. The choice of application timing should be based on the weed

spectrum present and the specific management goals. Pre-emergence applications provide

proactive, residual control of germinating weeds, while post-emergence applications are

effective for controlling existing weed populations. For optimal results, application rates and

timing should be tailored to the specific crop, target weeds, and environmental conditions. In

some situations, tank-mixing Flazasulfuron with other herbicides can enhance its weed control

spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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